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Executive Summary
As a Senior Application Scientist, I frequently encounter 1-methanesulfonyl-2-
methylpiperazine as a highly versatile chiral building block in the design of central nervous

system (CNS) therapeutics and selective enzyme inhibitors. Its unique structural topology—

combining a basic piperazine framework, a hydrogen-bond accepting methanesulfonyl group,

and a stereodefined C2-methyl center—makes it an indispensable intermediate in medicinal

chemistry. This whitepaper provides an in-depth analysis of its physicochemical properties,

molecular formulas, and a field-proven, self-validating synthetic protocol.

Physicochemical Profiling & Structural Analysis
Understanding the exact molecular weight and formula of 1-methanesulfonyl-2-
methylpiperazine is critical for stoichiometric precision during library synthesis. The compound

is typically utilized either as a free base or as a stable hydrochloride salt.
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Free Base: The molecular formula is C6H14N2O2S[1]. The calculated molecular weight is

178.25 g/mol [2]. In its free base form, the N4 secondary amine is highly nucleophilic,

making it prone to oxidation and degradation if not stored under an inert atmosphere.

Hydrochloride Salt: To enhance shelf-life, handling, and solubility, it is predominantly isolated

as a hydrochloride salt, with the molecular formula C6H15ClN2O2S[3]. The addition of the

HCl molecule increases the molecular weight to 214.71 g/mol (often reported as 214.72

g/mol depending on isotopic weighting[4]). The salt form is highly crystalline and exhibits

excellent solubility in polar solvents like water and DMSO, which is advantageous for

biological assays.

Table 1: Physicochemical Summary of 1-Methanesulfonyl-2-methylpiperazine

Property Free Base Hydrochloride Salt

Molecular Formula C6H14N2O2S C6H15ClN2O2S

Molecular Weight 178.25 g/mol 214.71 g/mol

CAS No. (2S-enantiomer) 956075-53-9 956034-35-8

CAS No. (2R-enantiomer) 1032820-95-3 1032757-87-1

CAS No. (Racemate) 1249725-20-9 N/A

Physical State
Viscous liquid / Low-melting

solid
Crystalline Solid

Data compiled from authoritative chemical databases[5],,[6],[7].

Synthetic Methodology & Protocol
The synthesis of 1-methanesulfonyl-2-methylpiperazine from 2-methylpiperazine requires

precise regiochemical control. The piperazine ring contains two secondary amines (N1 and

N4). The causality of the synthetic design relies on the steric hindrance provided by the C2-

methyl group, which shields the N1 position, allowing for the selective protection of the N4

position.

Field-Proven Protocol: Regioselective Synthesis
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Step 1: Regioselective N4-Boc Protection

Procedure: Dissolve 2-methylpiperazine (1.0 eq) in anhydrous dichloromethane (DCM). Cool

the reactor to 0°C. Add di-tert-butyl dicarbonate (Boc2O, 1.0 eq) dropwise over 30 minutes.

Stir for 2 hours, then warm to room temperature.

Causality & Validation:Why 0°C? The choice of 0°C is a thermodynamic necessity. At lower

temperatures, kinetic control dominates, and the bulky Boc2O exclusively attacks the less

sterically hindered N4 amine. If run at room temperature, over-protection (N1,N4-di-Boc)

occurs. The reaction is self-validating via TLC; the disappearance of the highly polar starting

material and the emergence of a single, moderately polar spot confirms regioselectivity.

Step 2: N1-Sulfonylation

Procedure: To the solution of 4-Boc-2-methylpiperazine (1.0 eq) in DCM, add triethylamine

(Et3N, 1.5 eq). Cool to 0°C and add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise. Stir

for 4 hours.

Causality & Validation: Et3N acts as a vital acid scavenger. As the N1 amine attacks the

electrophilic sulfur of MsCl, HCl is generated. Without Et3N, the generated HCl would

protonate the remaining unreacted amines, stalling the reaction. The formation of a white

precipitate (triethylamine hydrochloride) in the organic solvent serves as a visual, self-

validating indicator that the sulfonylation is proceeding successfully.

Step 3: Acid-Mediated Deprotection

Procedure: Isolate the fully protected intermediate and dissolve it in a minimal volume of 1,4-

dioxane. Add 4M HCl in dioxane (5.0 eq) at room temperature. Stir until gas evolution

ceases. Filter the resulting precipitate.

Causality & Validation: The anhydrous acidic environment selectively cleaves the Boc

carbamate. This step is inherently self-validating: the cleavage releases isobutylene and

carbon dioxide gases. The cessation of bubbling indicates reaction completion. Furthermore,

because the resulting 1-methanesulfonyl-2-methylpiperazine hydrochloride is insoluble in

dioxane, it crashes out of solution as a pure, white crystalline solid, driving the equilibrium

forward and eliminating the need for complex chromatographic purification.
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Figure 1: Step-by-step synthetic workflow for 1-Methanesulfonyl-2-methylpiperazine.
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Applications in Medicinal Chemistry & Drug
Development
In modern drug discovery, 1-methanesulfonyl-2-methylpiperazine is not just a passive

spacer; it is an active pharmacophoric element. It is frequently utilized in palladium-catalyzed

cross-coupling reactions (such as Buchwald-Hartwig aminations) to synthesize complex N-

heterocycles[3].

The structural logic behind its use is tripartite:

The N4 Amine: Provides a reactive site for targeted alkylation or arylation, allowing the

compound to be grafted onto larger drug scaffolds.

The Methanesulfonyl Group: Acts as a potent hydrogen-bond acceptor. In target binding

pockets (e.g., kinase ATP-binding sites or GPCR allosteric sites), the sulfonyl oxygens

frequently engage with backbone amides of the target protein, anchoring the drug.

The C2 Chiral Center: The introduction of the methyl group restricts the conformational

flexibility of the piperazine ring. By selecting either the (2S) or (2R)[7] enantiomer, medicinal

chemists can probe the steric constraints of a receptor pocket, often resulting in a 10- to 100-

fold increase in target selectivity compared to the des-methyl analog.
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(Chiral Scaffold)

Free N4 Amine
(Targeted Alkylation/Arylation)

Methanesulfonyl Group
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Figure 2: Structural causality in drug design using 1-Methanesulfonyl-2-methylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13232544?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13232544?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

